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Compound of Interest

Compound Name: Methyl 2-methoxypropionate

Cat. No.: B031606

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical entities is paramount for successful experimental design,
formulation, and synthesis. This guide provides an in-depth exploration of the core physical
characteristics of methyl 2-methoxypropionate (CAS RN: 17639-76-8), a versatile ester with
applications as a pharmaceutical intermediate.[1][2][3][4] This document moves beyond a
simple recitation of values, offering insights into the experimental methodologies used to
determine these properties, thereby equipping the reader with a foundational understanding of
not just the "what," but also the "how" and "why."

Introduction to Methyl 2-Methoxypropionate

Methyl 2-methoxypropionate, systematically named methyl 2-methoxypropanoate, is an
organic ester with the molecular formula CsH1003.[1][5] It is a colorless liquid that is soluble in
water and various organic solvents, including ethanol and ether.[1][5] Its utility as a solvent in
coatings and adhesives, and as an intermediate in organic synthesis, underscores the
importance of a detailed physical property profile.[5]

Core Physical Properties

A precise understanding of a compound's physical properties is the bedrock of its application in
research and development. These properties dictate its behavior in various environments and
processes, from reaction kinetics to formulation stability.
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Summary of Physical Data

The known physical properties of methyl 2-methoxypropionate are summarized in the table
below. It is important to note that some of these values are estimated and should be confirmed
by experimental determination for critical applications.

Property Value Source(s)
Molecular Formula CsH1003 [1][5]
Molecular Weight 118.13 g/mol [1][6]
Appearance Colorless liquid [5]

B ) 136.2 °C at 760 mmHg
Boiling Point . [7]
(estimated)

Density 1.0108 g/cm3 [2]
Refractive Index 1.3970 [2]
Flash Point 36 °C (96.8 °F) [2]

- 9.702 x 10* mg/L at 25 °C
Water Solubility (estimated) [7]
estimate

logP (o/w) 0.360 (estimated) [7]

Vapor Pressure 7.5 mmHg at 25 °C (estimated) [7]

Experimental Determination of Physical Properties

To ensure the highest fidelity of data, direct experimental measurement is indispensable. The
following section details the standard protocols for determining key physical properties of liquid
compounds like methyl 2-methoxypropionate. This approach is rooted in the principle of self-
validating systems, where robust methodology ensures trustworthy and reproducible results.

Boiling Point Determination

The boiling point is a fundamental property that informs purification strategies, such as
distillation, and provides an indication of a substance's volatility.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b031606?utm_src=pdf-body
https://www.fishersci.ca/shop/products/methyl-2-methoxypropionate-98-thermo-scientific/p-7046228
https://cymitquimica.com/cas/17639-76-8/
https://www.fishersci.ca/shop/products/methyl-2-methoxypropionate-98-thermo-scientific/p-7046228
https://pubchem.ncbi.nlm.nih.gov/compound/86599
https://cymitquimica.com/cas/17639-76-8/
http://www.thegoodscentscompany.com/data/rw1472581.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5196957.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5196957.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5196957.htm
http://www.thegoodscentscompany.com/data/rw1472581.html
http://www.thegoodscentscompany.com/data/rw1472581.html
http://www.thegoodscentscompany.com/data/rw1472581.html
https://www.benchchem.com/product/b031606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Micro-Boiling Point Determination
This method is advantageous when working with limited sample volumes.

o Sample Preparation: Place approximately 0.5 mL of methyl 2-methoxypropionate into a
small test tube.

o Capillary Tube Insertion: Invert a sealed-end capillary tube and place it inside the test tube
containing the sample.

o Apparatus Setup: Attach the test tube to a thermometer and immerse the assembly in a
heating bath (e.g., a Thiele tube filled with mineral oil).

o Heating and Observation: Gently heat the apparatus. A continuous stream of bubbles will
emerge from the capillary tube as the liquid's vapor pressure approaches the external
pressure.

e Boiling Point Reading: Remove the heat source once a steady stream of bubbles is
observed. The boiling point is the temperature at which the liquid just begins to be drawn into
the capillary tube as the apparatus cools.[8]

Apparatus Setu
PP P Procedure

1. Sample in Test Tube
2. Inverted Capillary
3. Thiele Tube with Oil
4. Thermometer

Steady stream achieved

s Liquid enters capillary
Observe Bubble Stream

Click to download full resolution via product page

Caption: Workflow for micro-boiling point determination.

Density Measurement

Density is a critical parameter for solvent-based applications and for calculating mass from a
known volume.
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Experimental Protocol: Pycnometer Method
A pycnometer, or specific gravity bottle, allows for precise determination of density.
o Pycnometer Preparation: Thoroughly clean and dry the pycnometer and weigh it accurately.

o Sample Filling: Fill the pycnometer with methyl 2-methoxypropionate, ensuring no air
bubbles are present.

o Temperature Equilibration: Place the filled pycnometer in a constant temperature bath until it
reaches thermal equilibrium.

o Final Weighing: Remove the pycnometer from the bath, dry the exterior, and weigh it again.

o Calculation: The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b031606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

(Weigh Empty Pycnometer (mlD
Fill with Liquid

Ghermostat to Desired Temp (TD

(Welgh Filled Pycnometer (m2)

Click to download full resolution via product page

Caption: Pycnometer method for density determination.

Refractive Index Measurement

The refractive index is a measure of how light propagates through a substance and is a
valuable tool for identifying and assessing the purity of a compound.
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Experimental Protocol: Abbe Refractometer
The Abbe refractometer is a standard instrument for this measurement.
o Calibration: Calibrate the refractometer using a standard of known refractive index.

o Sample Application: Apply a few drops of methyl 2-methoxypropionate to the prism
surface.

o Measurement: Close the prism and adjust the instrument to bring the dividing line between
the light and dark fields into sharp focus at the crosshairs.

o Reading: Read the refractive index from the instrument's scale. Temperature control is
crucial as the refractive index is temperature-dependent.

(Step 1 | Calibrate InstrumenHStep 2 | Apply Sample to Prism)—b(Step 3 | Adjust Focus & AlignmenHStep 4 | Read Refractive Index)
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Caption: Procedure for refractive index measurement.

Spectroscopic Characterization (Hypothetical)

While specific spectroscopic data for methyl 2-methoxypropionate is not readily available in
public databases, a description of the expected spectral features provides valuable insight for
its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum would provide information on the number of different
types of protons and their neighboring environments. One would expect to see signals
corresponding to the two methyl groups and the single proton on the chiral center. The
chemical shifts and splitting patterns would be indicative of the electronic environment of
each proton.
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e 13C NMR: The carbon-13 NMR spectrum would show distinct signals for each of the five
carbon atoms in the molecule, confirming the carbon skeleton. The chemical shifts would
differentiate the carbonyl carbon, the methoxy carbons, and the aliphatic carbons.

Infrared (IR) Spectroscopy

The IR spectrum would reveal the presence of key functional groups. A strong absorption band
around 1740 cm~* would be characteristic of the C=0 stretch of the ester group. C-O stretching
vibrations would be expected in the 1300-1000 cm~* region. The absence of a broad O-H
stretch would confirm the absence of carboxylic acid or alcohol impurities.

Safety and Handling

Methyl 2-methoxypropionate is a flammable liquid and should be handled with appropriate
precautions.[5] It may cause skin, eye, and respiratory irritation.[5] Always consult the Safety
Data Sheet (SDS) before handling and use appropriate personal protective equipment,
including safety glasses, gloves, and a lab coat. Work in a well-ventilated area, preferably a
fume hood.

Conclusion

This technical guide provides a thorough overview of the physical properties of methyl 2-
methoxypropionate, grounded in both established data and the fundamental experimental
protocols for their determination. For the researcher, scientist, and drug development
professional, this integrated approach of presenting not just the data but also the methodology
behind it is crucial for informed decision-making and the successful application of this versatile
chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b031606?utm_src=pdf-body
https://cymitquimica.com/cas/17639-76-8/
https://cymitquimica.com/cas/17639-76-8/
https://www.benchchem.com/product/b031606?utm_src=pdf-body
https://www.benchchem.com/product/b031606?utm_src=pdf-body
https://www.benchchem.com/product/b031606?utm_src=pdf-body
https://www.benchchem.com/product/b031606?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sources

1. Methyl 2-methoxypropionate, 98% | Fisher Scientific [fishersci.ca]

2. METHYL 2-METHOXYPROPIONATE | 17639-76-8 [chemicalbook.com]

3. Methyl 2-methoxypropionate, 98% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher
Scientific [fishersci.co.uk]

e 4. Methyl 2-methoxypropionate, 98% 25 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher
Scientific [fishersci.fi]

e 5. CAS 17639-76-8: Methyl 2-methoxypropionate | CymitQuimica [cymitquimica.com]

e 6. Propanoic acid, 2-methoxy-, methyl ester | C5H1003 | CID 86599 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 7. methyl 2-methoxypropionate, 17639-76-8 [thegoodscentscompany.com]
o 8. chem.libretexts.org [chem.libretexts.org]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Methyl 2-Methoxypropionate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031606#physical-properties-of-methyl-2-
methoxypropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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